Cas no 1248951-59-8 (1-(2-bromo-4-fluorophenyl)cyclopropan-1-ol)

1-(2-bromo-4-fluorophenyl)cyclopropan-1-ol structure
1248951-59-8 structure
Product Name:1-(2-bromo-4-fluorophenyl)cyclopropan-1-ol
CAS No:1248951-59-8
MF:C9H8BrFO
MW:231.061625480652
CID:5816030
PubChem ID:62669880
Update Time:2024-01-16

1-(2-bromo-4-fluorophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanol, 1-(2-bromo-4-fluorophenyl)-
    • 1-(2-Bromo-4-fluorophenyl)cyclopropan-1-ol
    • SCHEMBL21767687
    • AKOS011963947
    • CS-0353311
    • EN300-1911348
    • 1248951-59-8
    • 1-(2-bromo-4-fluorophenyl)cyclopropan-1-ol
    • Inchi: 1S/C9H8BrFO/c10-8-5-6(11)1-2-7(8)9(12)3-4-9/h1-2,5,12H,3-4H2
    • InChI Key: FKXCPUILKFJAAH-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(F)C=C2Br)(O)CC1

Computed Properties

  • Exact Mass: 229.97426g/mol
  • Monoisotopic Mass: 229.97426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.734±0.06 g/cm3(Predicted)
  • Boiling Point: 290.9±35.0 °C(Predicted)
  • pka: 14.01±0.20(Predicted)

1-(2-bromo-4-fluorophenyl)cyclopropan-1-ol Pricemore >>

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